2-(Cyclopentylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone 2-(Cyclopentylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone
Brand Name: Vulcanchem
CAS No.: 2034523-97-0
VCID: VC5153890
InChI: InChI=1S/C17H24FN3O2S/c1-2-14-16(18)17(20-11-19-14)23-12-7-8-21(9-12)15(22)10-24-13-5-3-4-6-13/h11-13H,2-10H2,1H3
SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CSC3CCCC3)F
Molecular Formula: C17H24FN3O2S
Molecular Weight: 353.46

2-(Cyclopentylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone

CAS No.: 2034523-97-0

Cat. No.: VC5153890

Molecular Formula: C17H24FN3O2S

Molecular Weight: 353.46

* For research use only. Not for human or veterinary use.

2-(Cyclopentylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone - 2034523-97-0

Specification

CAS No. 2034523-97-0
Molecular Formula C17H24FN3O2S
Molecular Weight 353.46
IUPAC Name 2-cyclopentylsulfanyl-1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]ethanone
Standard InChI InChI=1S/C17H24FN3O2S/c1-2-14-16(18)17(20-11-19-14)23-12-7-8-21(9-12)15(22)10-24-13-5-3-4-6-13/h11-13H,2-10H2,1H3
Standard InChI Key ONMWGRLCZDLPHC-UHFFFAOYSA-N
SMILES CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CSC3CCCC3)F

Introduction

The compound 2-(Cyclopentylthio)-1-(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)ethanone is a synthetic organic molecule with a complex structure, featuring a pyrimidine ring linked to a pyrrolidine moiety through an ether linkage, and a cyclopentylthio group attached to the pyrrolidine ring. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and unique structural features.

Biological Activity

While specific biological activity data for this compound are not available, compounds with similar structures may exhibit potential as pharmaceutical agents due to their ability to interact with biological targets. The presence of a pyrimidine ring, for example, suggests potential antiviral or anticancer properties, as pyrimidine derivatives are known to interfere with nucleic acid synthesis.

Potential Applications

  • Pharmaceuticals: The compound's structural complexity and the presence of functional groups that can interact with biological molecules suggest potential applications in drug development.

  • Chemical Research: It serves as a model for studying the synthesis and properties of complex organic molecules.

Data Table: Comparison of Similar Compounds

CompoundMolecular FormulaMolecular WeightPotential Biological Activity
6-Ethyl-5-fluoro-4(3H)-pyrimidinoneC6H7FN2O142.13 g/molAntiviral, anticancer potential
2-(Cyclopentylthio)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanoneNot specifiedNot specifiedPotential pharmaceutical agent
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamideNot specifiedNot specifiedAnti-inflammatory

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